Cas no 60851-83-4 (1,4-Phthalazinedione,5-amino-)

• Product Name: 1,4-Phthalazinedione,5-amino-
• CAS No: 60851-83-4
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• CID: 525879
• PubChem ID: 352067
• Update Time: 2025-04-19

1,4-Phthalazinedione,5-amino- Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione,5-amino-
• 5-aminophthalazine-1,4-dione
• 5-Amino-1,4-dihydro-phthalazindion-1,4
• 5-aminophtalazine
• 5-amino-phthalazine-1,4-dione
• AC1L6ZN8
• NSC524677
• SureCN2229694

• Inchi： 1S/C8H5N3O2/c9-5-3-1-2-4-6(5)8(13)11-10-7(4)12/h1-3H,9H2
• InChI Key： IQFKNYLTBAWCKN-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N=N1)=O)N

Computed Properties

• Exact Mass: 175.03825
• Monoisotopic Mass: 175.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 409.9°Cat760mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.779
• PSA: 84.88
• LogP: 0.46740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines